Cas no 66297-64-1 (2-{4-(4-Methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid)

• Product Name: 2-{4-(4-Methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid
• CAS No: 66297-64-1
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• MDL: MFCD08691289
• CID: 1706619
• PubChem ID: 12396510
• Update Time: 2025-10-29

2-{4-(4-Methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[[4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetic Acid
• AG-G-49959
• CTK5C4087
• T5706060
• EN300-26324
• AC1Q2LBM
• (4-p-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• {[4-(4-METHYLPHENYL)-4H-1,2,4-TRIAZOL-3-YL]THIO}ACETIC ACID
• 2-{4-(4-Methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid

• MDL： MFCD08691289
• Inchi： 1S/C11H11N3O2S/c1-8-2-4-9(5-3-8)14-7-12-13-11(14)17-6-10(15)16/h2-5,7H,6H2,1H3,(H,15,16)
• InChI Key： OPABJFZZJANABC-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=CN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 249.05733
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 68.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{4-(4-Methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid

Compound CAS No 66297-64-1: 2-{4-(4-Methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid

The compound with CAS No 66297-64-1, known as 2-{4-(4-Methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid, is a structurally complex organic compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of triazole derivatives, which are widely studied for their diverse chemical and biological activities. The molecule consists of a triazole ring system substituted with a methylphenyl group and an acetic acid moiety, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the importance of triazole-containing compounds in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of the triazole ring in this compound contributes to its stability and reactivity, making it a promising candidate for further exploration. Researchers have been particularly interested in the compound's ability to act as a building block for more complex molecules. For instance, the substitution pattern on the triazole ring allows for easy modification, enabling the synthesis of derivatives with tailored properties.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One notable approach involves the reaction of an appropriate triazole derivative with an alkylating agent under specific conditions. This method has been optimized in recent studies to improve yield and purity. The use of green chemistry principles in the synthesis process has also been explored, aligning with current trends toward sustainable chemical practices.

The compound's applications are not limited to its use as an intermediate in organic synthesis. It has also shown potential in pharmacological studies. For example, research has demonstrated that derivatives of this compound exhibit activity against certain enzymes and receptors, suggesting its role in drug discovery. Additionally, its ability to form stable complexes with metal ions makes it a candidate for coordination chemistry studies and potential applications in catalysis.

From an environmental perspective, understanding the fate and behavior of this compound is crucial. Studies have been conducted to assess its biodegradability and toxicity under various conditions. These investigations are essential for ensuring that any industrial applications do not pose risks to ecosystems or human health.

In conclusion, the compound CAS No 66297-64-1 represents a versatile building block with significant potential across multiple disciplines. Its unique structure and reactivity make it a valuable subject for ongoing research efforts aimed at unlocking its full potential in both academic and industrial settings.